Correction: Design, synthesis, and evaluation of bitopic arylpiperazine-phthalimides as selective dopamine D3 receptor agonists
MedChemComm Pub Date: 2018-09-11 DOI: 10.1039/C8MD90042F
Abstract
Correction for 'Design, synthesis, and evaluation of bitopic arylpiperazine-phthalimides as selective dopamine D3 receptor agonists' by Yongkai Cao et al., Med. Chem. Commun., 2018, DOI: 10.1039/c8md00237a.
Recommended Literature
- [1] Inside front cover
- [2] N-doped carbon nanowire array confined cobalt phosphides as efficient bifunctional electrocatalysts for water splitting†
- [3] Colorimetric sensing of copper based on its suppressive effect on cloud point extraction of label free silver nanoparticles
- [4] Chitin/egg shell membrane@Fe3O4 nanocomposite hydrogel for efficient removal of Pb2+ from aqueous solution†
- [5] The flux dynamics behavior of the two competing high temperature superconducting phases in underdoped LaCuO4.06
- [6] Adsorptive and electrochemical behaviors of estradiol valerate at a mercury electrode
- [7] Inside back cover
- [8] Effective conversion of biomass-derived ethyl levulinate into γ-valerolactone over commercial zeolite supported Pt catalysts†
- [9] Inside front cover
- [10] Co-Catalyzed decarbonylative alkylative esterification of styrenes with aliphatic aldehydes and hypervalent iodine(iii) reagents†
Journal Name：MedChemComm
Research Products
-
CAS no.: 126840-22-0
-
CAS no.: 108561-00-8
-
CAS no.: 170643-02-4
